Cas no 823236-20-0 (7-Isoquinolinecarboxaldehyde, 1-(1,1-dimethylethyl)-3,4-dihydro-)

7-Isoquinolinecarboxaldehyde, 1-(1,1-dimethylethyl)-3,4-dihydro- structure
823236-20-0 structure
Product Name:7-Isoquinolinecarboxaldehyde, 1-(1,1-dimethylethyl)-3,4-dihydro-
CAS No:823236-20-0
MF:C14H17NO
MW:215.290883779526
CID:693910
PubChem ID:71419082
Update Time:2025-04-19

7-Isoquinolinecarboxaldehyde, 1-(1,1-dimethylethyl)-3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 7-Isoquinolinecarboxaldehyde, 1-(1,1-dimethylethyl)-3,4-dihydro-
    • 1-tert-butyl-3,4-dihydroisoquinoline-7-carbaldehyde
    • DTXSID40838349
    • 823236-20-0
    • 1-(tert-Butyl)-3,4-dihydroisoquinoline-7-carbaldehyde
    • Inchi: 1S/C14H17NO/c1-14(2,3)13-12-8-10(9-16)4-5-11(12)6-7-15-13/h4-5,8-9H,6-7H2,1-3H3
    • InChI Key: GPMMOBKDDVPMEH-UHFFFAOYSA-N
    • SMILES: O=CC1C=CC2CCN=C(C=2C=1)C(C)(C)C

Computed Properties

  • Exact Mass: 215.131014166g/mol
  • Monoisotopic Mass: 215.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 29.4Ų
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